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Compound of Interest

Compound Name: Bromocresol Purple

Cat. No.: B057273 Get Quote

An in-depth exploration of the sulfonephthalein indicator, Bromocresol Purple, for

researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Bromocresol Purple (BCP), a vital

pH indicator in various scientific disciplines. From its historical discovery to its detailed chemical

properties and practical applications, this document serves as a core resource for laboratory

professionals.

Discovery and History
The development of Bromocresol Purple is intrinsically linked to the establishment of the pH

scale and the synthesis of new classes of chemical indicators. While the precise date of its first

synthesis is not widely documented, its creation follows the pioneering work on

sulfonephthalein dyes in the early 20th century. The conceptual framework for pH as a

measure of acidity was introduced by Danish chemist Søren Peder Lauritz Sørensen in 1909

while working at the Carlsberg Laboratory.[1][2][3][4][5] This innovation spurred the

development of synthetic indicators with distinct color transitions at specific pH ranges, leading

to the synthesis of compounds like Bromocresol Purple.

Bromocresol Purple, chemically known as 5′,5″-dibromo-o-cresolsulfophthalein, belongs to

the triphenylmethane family of dyes. These synthetic indicators provided a more reliable and

reproducible alternative to the natural indicators that had been used for centuries.
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Chemical and Physical Properties
Bromocresol Purple is a hydrophilic dye characterized by its distinct color change from yellow

in acidic solutions to violet in alkaline solutions. This transition occurs over a pH range of 5.2 to

6.8, with a pKa value of 6.3.

Quantitative Data Summary
Property Value Reference

IUPAC Name

2-[(E)-(3-bromo-4-hydroxy-5-

methylphenyl)-(3-bromo-5-

methyl-4-oxocyclohexa-2,5-

dien-1-

ylidene)methyl]benzenesulfona

te

Synonyms
5′,5′′-Dibromo-o-

cresolsulfonephthalein, BCP

Molecular Formula C21H16Br2O5S

Molecular Weight 540.2 g/mol

pKa 6.3

pH Transition Range
5.2 (Yellow) - 6.8

(Violet/Purple)

Appearance
Pinkish-brown or yellow

crystalline powder

Mechanism of Color Change
The vibrant color change of Bromocresol Purple is a result of a pH-dependent structural

rearrangement. In acidic conditions (below pH 5.2), the indicator exists in a cyclic sulfonate

ester form, known as a sultone, which imparts a yellow color to the solution. As the pH

increases and the solution becomes more alkaline (above pH 6.8), the sultone ring opens to

form a delocalized sulfonate structure, resulting in the characteristic violet or purple color.

Caption: pH-induced equilibrium of Bromocresol Purple.
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Experimental Protocols
Synthesis of Water-Soluble Bromocresol Purple
This protocol is adapted from a patented method for the preparation of water-soluble

Bromocresol Purple.

Materials:

o-Cresolsulfonphthalein (Cresol Red)

Bromine

Glacial Acetic Acid

Sodium Hydroxide Solution

Procedure:

Dissolve o-cresolsulfonphthalein in glacial acetic acid.

While stirring, add a solution of bromine dissolved in glacial acetic acid. The weight ratio of o-

cresolsulfonphthalein to bromine should be between 3:1 and 5:1.

Heat the mixture to reflux for 4 to 4.5 hours, allowing hydrogen bromide gas to evolve.

Cool the reaction mixture to induce crystallization.

Filter the crystals and wash them with water until the filtrate is neutral and free of bromine

color. The product should appear yellow.

Dry the yellow crystals at 60-80°C.

To obtain the water-soluble sodium salt, add the dried product to a prepared sodium

hydroxide solution and stir for 1 hour, keeping the temperature below 50°C.

Filter the resulting purple solution and condense the filtrate to obtain purple crystals with a

metallic luster.
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Caption: Experimental workflow for BCP synthesis.

Preparation of a 0.04% Bromocresol Purple Indicator
Solution
This is a common protocol for preparing a working solution of the indicator.

Materials:

Bromocresol Purple powder

0.05N Sodium Hydroxide (NaOH) solution

95% Ethanol

Distilled Water

100 ml Volumetric Flask

Procedure:

Accurately weigh 40 mg of Bromocresol Purple powder.

Transfer the powder to a 100 ml volumetric flask.

Add 1.48 ml of 0.05N NaOH solution and 10.00 ml of 95% ethanol to the flask.

Gently warm the flask to aid in the dissolution of the powder.
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Once the solid is completely dissolved, dilute the solution to the 100 ml mark with distilled

water.

Applications in Research and Development
Bromocresol Purple's distinct and sharp color transition makes it a versatile indicator in

numerous scientific applications.

pH Indicator: Its primary use is as an acid-base indicator in titrations and for the preparation

of buffer solutions.

Medical Diagnostics: It is utilized in medical laboratories for the measurement of serum

albumin. The Bromocresol Purple method can offer advantages over older techniques that

use Bromocresol Green.

Microbiology: In microbiological assays, it serves to differentiate bacterial species based on

their metabolic activity, which can alter the pH of the growth medium. It is also used for

staining dead cells based on their acidity and for the isolation of lactic acid bacteria.

Photographic Processing: It can be added to acid stop baths to visually indicate when the

bath has been neutralized and requires replacement.

Bromocresol Purple

pH Indicator Serum Albumin Measurement Microbiological Assays Photographic Stop Bath

Click to download full resolution via product page

Caption: Key application areas of Bromocresol Purple.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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